Cas no 2229464-07-5 (1-3-chloro-5-(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine)

• Product Name: 1-3-chloro-5-(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine
• CAS No: 2229464-07-5
• MF: C₁₁H₁₁ClF₃N
• MW: 249.659952402115
• CID: 6236654
• PubChem ID: 165690107
• Update Time: 2025-06-09

1-3-chloro-5-(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-chloro-5-(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine
• EN300-1965760
• 1-[3-chloro-5-(trifluoromethyl)phenyl]-N-methylcyclopropan-1-amine
• 2229464-07-5

• Inchi： 1S/C11H11ClF3N/c1-16-10(2-3-10)7-4-8(11(13,14)15)6-9(12)5-7/h4-6,16H,2-3H2,1H3
• InChI Key： DPEMCWXRFUNVCG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1)C1(CC1)NC

Computed Properties

• Exact Mass: 249.0532115g/mol
• Monoisotopic Mass: 249.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 1-3-chloro-5-(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine

Comprehensive Overview of 1-3-chloro-5-(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine (CAS No. 2229464-07-5)

The compound 1-3-chloro-5-(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine (CAS No. 2229464-07-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of cyclopropylamine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both chloro and trifluoromethyl substituents on the phenyl ring enhances its electronic properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their widespread use in the development of bioactive molecules and advanced materials. Researchers are particularly interested in the 1-3-chloro-5-(trifluoromethyl)phenyl moiety due to its potential to improve the pharmacokinetic profiles of drug candidates. The N-methylcyclopropan-1-amine segment further contributes to the compound's stability and reactivity, enabling its use in catalyzed cross-coupling reactions and other transformative processes.

The synthesis of 1-3-chloro-5-(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine involves multi-step organic transformations, often starting from commercially available halogenated aromatics. Key steps include electrophilic aromatic substitution, amine functionalization, and cyclopropanation. These methods are optimized to achieve high yields and purity, which are critical for applications in high-throughput screening and medicinal chemistry.

From an industrial perspective, the compound's relevance extends to the agrochemical sector, where it serves as a precursor for herbicides and pesticides. The trifluoromethyl group is particularly valued for its ability to enhance the lipophilicity and metabolic stability of agrochemicals, addressing growing concerns about environmental sustainability and crop protection. This aligns with current trends in green chemistry, where researchers prioritize eco-friendly synthesis routes.

In the context of drug discovery, 1-3-chloro-5-(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine has been explored as a building block for CNS-targeting therapeutics. Its structural motif is found in compounds under investigation for neurodegenerative diseases and mood disorders, reflecting the broader shift toward precision medicine. The compound's ability to modulate enzyme activity and receptor binding makes it a promising candidate for further development.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with stringent quality control standards, which are essential for regulatory approval in pharmaceutical applications. Additionally, computational studies, including molecular docking and QSAR modeling, are employed to predict its interactions with biological targets.

The growing interest in 1-3-chloro-5-(trifluoromethyl)phenyl-N-methylcyclopropan-1-amine is also evident in patent literature, where it is frequently cited in claims related to novel therapeutics and chemical processes. This underscores its potential as a key intermediate in innovation-driven industries. As research continues, the compound is expected to play a pivotal role in addressing unmet needs in human health and agricultural productivity.

For researchers and industry professionals, understanding the properties and applications of CAS No. 2229464-07-5 is crucial for leveraging its full potential. Its compatibility with modern synthetic methodologies and alignment with sustainable development goals make it a standout candidate for future breakthroughs. Whether in academic labs or industrial settings, this compound exemplifies the synergy between structural ingenuity and practical utility.